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Compound of Interest

Compound Name: ZSA-215

Cat. No.: B15613142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing ZSA-215, a potent and

orally active STING (Stimulator of Interferon Genes) agonist, to study STING-dependent

inflammation. This document includes a summary of its activity, detailed protocols for key in

vitro and in vivo experiments, and visualizations to aid in understanding the experimental

workflows and underlying signaling pathways.

Introduction to ZSA-215
ZSA-215 is a small molecule agonist of the STING protein, a critical component of the innate

immune system that detects cytosolic DNA and triggers a type I interferon (IFN) response.[1][2]

[3][4] Activation of the STING pathway is implicated in various inflammatory and autoimmune

diseases, as well as in the anti-tumor immune response.[5][6] ZSA-215 enhances STING

signaling by promoting the phosphorylation of STING and Interferon Regulatory Factor 3

(IRF3), leading to the secretion of IFN-β.[1][2][3][4] Its oral bioavailability makes it a valuable

tool for in vivo studies of STING-dependent inflammation.[3][4]

Quantitative Data Summary
The following table summarizes the reported in vitro activity and pharmacokinetic properties of

ZSA-215.
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Parameter Cell Line/System Value Reference

EC50 THP1-Blue ISG cells 3.3 µM [1]

EC50 (STINGR232) THP1 cells 9.0 µM [1][2]

EC50 (mSTING) THP1 cells 9.3 µM [1][2]

Oral Bioavailability (F) Mice 58% [3][4]

AUC Mice (60 mg/kg, p.o.) 23835.0 h·ng/mL [3][4]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the STING signaling pathway activated by ZSA-215 and a

general experimental workflow for its characterization.
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Caption: STING signaling pathway activated by ZSA-215.
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Experimental Workflow for ZSA-215 Characterization

In Vitro Analysis In Vivo Analysis

Cell Culture
(e.g., THP1-Blue ISG)

ZSA-215 Treatment
(Dose-Response)

Supernatant Collection Cell Lysis

IFN-β ELISA Western Blot
(p-STING, p-IRF3)

Animal Model of
STING-dependent Inflammation

Oral Administration
of ZSA-215

Assessment of Inflammation
(e.g., Cytokine levels, Histology)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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